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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the platinum-cobalt (Pt-Co) binary

alloy system, focusing on its phase diagram, the underlying experimental methodologies for its

determination, and the critical phase transformations that dictate its material properties. The Pt-

Co system is of significant interest in various fields, including catalysis, data storage, and

biomedical applications, owing to the unique magnetic and chemical properties of its alloys.

The Platinum-Cobalt Phase Diagram
The Pt-Co phase diagram is characterized by a continuous solid solution between platinum and

cobalt at high temperatures and the formation of ordered intermetallic compounds at lower

temperatures. The system exhibits critical order-disorder transformations that are fundamental

to tailoring the properties of Pt-Co alloys.

At high temperatures, platinum and cobalt form a complete solid solution with a face-centered

cubic (fcc) crystal structure, denoted as (A1). As the temperature decreases, ordered phases

with specific stoichiometries, primarily Pt3Co, PtCo, and Co3Pt, become stable. The

equiatomic PtCo alloy, in particular, undergoes a transformation from the disordered A1 phase

to an ordered L10 (tetragonal) structure at approximately 825°C.[1] This ordered phase is

responsible for the hard magnetic properties of Pt-Co alloys. Additionally, superlattices of the

Pt3Co type (L12 structure) are observed.[1]
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A thermodynamic modeling of the Co-Pt system utilizing the CALPHAD (Calculation of Phase

Diagrams) method has been performed to provide a comprehensive understanding of the

phase equilibria.[2] This approach uses thermodynamic models to describe the Gibbs energy of

each phase, and the model parameters are optimized using experimental data. The resulting

calculated phase diagram is in good agreement with experimental observations.

Quantitative Phase Diagram Data
The following tables summarize the key quantitative data for the Pt-Co phase diagram,

including invariant reactions and the crystal structures of the constituent phases.

Table 1: Invariant Reactions in the Pt-Co System

Reaction Temperature (°C)
Composition (at. %
Co)

Phases Involved

Melting 1768 (Pt) - 1495 (Co) 0 - 100 L ↔ (A1)

A1 → L10 ~825 ~50 (A1) ↔ PtCo

A1 → L12
Varies with

composition
~25 and ~75

(A1) ↔ Pt3Co or

Co3Pt

Table 2: Crystal Structure of Phases in the Pt-Co System

Phase Pearson Symbol Space Group Prototype

(A1) cF4 Fm-3m Cu

L10 (PtCo) tP2 P4/mmm AuCu

L12 (Pt3Co) cP4 Pm-3m AuCu3

L12 (Co3Pt) cP4 Pm-3m AuCu3

Experimental Determination of the Phase Diagram
The determination of a binary alloy phase diagram like that of Pt-Co is a meticulous process

involving the preparation of a series of alloys with varying compositions, heat treatment to
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achieve equilibrium, and characterization of the phases present at different temperatures.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the determination of a

binary alloy phase diagram.
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A typical experimental workflow for phase diagram determination.
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Detailed Experimental Protocols
1. Alloy Preparation and Homogenization:

Materials: High-purity platinum (99.99%) and cobalt (99.99%) are used as starting materials.

Weighing: The constituent metals are weighed precisely to achieve the desired atomic

percentages for a series of alloys across the entire composition range.

Melting: The alloys are typically prepared by arc melting or induction melting under an inert

atmosphere (e.g., high-purity argon) to prevent oxidation. The samples are flipped and re-

melted several times to ensure chemical homogeneity.

Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum and

subjected to a prolonged high-temperature anneal (e.g., at 1200°C for several days) to

eliminate dendritic segregation and achieve a uniform composition.

2. Phase Equilibria Determination:

Equilibration: Small pieces of the homogenized alloys are annealed at various temperatures

for extended periods to allow the microstructure to reach thermodynamic equilibrium. The

duration of the anneal is critical, especially at lower temperatures where diffusion rates are

slower.

Quenching: After equilibration, the samples are rapidly quenched in a suitable medium (e.g.,

ice water or liquid nitrogen) to retain the high-temperature phase structure at room

temperature for analysis.

3. Phase Characterization Techniques:

Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of

phase transformations, such as solidus, liquidus, and solid-state transitions. The sample is

heated and cooled at a controlled rate, and the temperature difference between the sample

and a reference material is monitored. Thermal events in the sample (e.g., melting or phase

changes) appear as peaks on the DTA curve.
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X-Ray Diffraction (XRD): XRD is a primary tool for identifying the crystal structures of the

phases present in the quenched samples.[3] The diffraction pattern provides information

about the lattice parameters and the symmetry of the crystal lattice, allowing for the

identification of the A1, L10, and L12 phases.

Scanning Electron Microscopy (SEM) with Electron Probe Microanalysis (EPMA): SEM is

used to observe the microstructure of the equilibrated and quenched alloys. EPMA provides

quantitative chemical analysis of the individual phases within the microstructure, which is

essential for determining the composition limits of the phase fields.

Transmission Electron Microscopy (TEM): TEM offers high-resolution imaging and diffraction

capabilities for detailed structural analysis of the phases, including the identification of

superlattice reflections associated with the ordered L10 and L12 structures.[4]

Key Phases and Their Relationships
The relationship between the key phases in the Pt-Co system as a function of temperature and

composition is a central aspect of its phase diagram.
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Key phases and transformations in the Pt-Co system.

This guide provides a foundational understanding of the platinum-cobalt phase diagram,

critical for the development and application of Pt-Co alloys. The interplay between composition,

temperature, and crystal structure, as detailed in the phase diagram, allows for the precise

control of the material's properties for a wide range of advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. dl.edi-info.ir [dl.edi-info.ir]

3. calphad.com [calphad.com]

4. DSpace [repository.mines.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Platinum-Cobalt (Pt-
Co) Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8599474#phase-diagram-of-the-platinum-cobalt-
system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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